Cas no 1189892-93-0 (Promethazine Sulfoxide-d6)

• Product Name: Promethazine Sulfoxide-d6
• CAS No: 1189892-93-0
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• CID: 4554752
• PubChem ID: 45040274
• Update Time: 2024-11-04

Promethazine Sulfoxide-d6 Chemical and Physical Properties

Names and Identifiers

• Promethazine Sulfoxide-d6
• 1-(5-oxophenothiazin-10-yl)-N,N-bis(trideuteriomethyl)propan-2-amine
• [2H6]-Promethazine Sulfoxide
• Promethazine EP Impurity D-d6 (Promethazine Sulfoxide-d6)
• HY-141739S
• CS-0202774
• N,N,-Di(methyl-d6),alpha-methyl-10H-phenothiazine-10-ethanamine 5-Oxide
• 1189892-93-0
• N,N,-Di(methyl-d6),a-methyl-10H-phenothiazine-10-ethanamine 5-Oxide; N-[2-(Dimethyl-d6-amino)propyl]phenothiazine S-Oxide; Promethazine 5-Oxide-d6; Promethazine 5-Sulfoxide-d6; Romergan Sulfoxide-d6;
• 7640-51-9 (unlabeled)

• Inchi： 1S/C17H20N2OS/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)21(20)17-11-7-5-9-15(17)19/h4-11,13H,12H2,1-3H3
• InChI Key： OWTCLFIFAFHQIX-UHFFFAOYSA-N
• SMILES： C(N1C2=CC=CC=C2S(=O)C2=CC=CC=C12)C(C)N(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 306.167
• Monoisotopic Mass: 306.167
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Phenothiazines